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Compound of Interest

Compound Name: SR9011 hydrochloride

CAS No.: 2070014-94-5

Cat. No.: B3049455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the synthetic REV-ERB agonist, SR9011
hydrochloride, and its well-documented effects on the core circadian clock gene, Bmal1 (Brain

and Muscle ARNT-Like 1). SR9011 provides a powerful chemical tool for probing the intricate

connections between the circadian clock, metabolism, and cellular physiology. Its primary

mechanism of action involves the potent and specific activation of the nuclear receptors REV-

ERBα (NR1D1) and REV-ERBβ (NR1D2), which are key transcriptional repressors within the

mammalian circadian feedback loop.

Core Mechanism: Transcriptional Repression of
Bmal1
The circadian rhythm is governed by a series of transcriptional-translational feedback loops.

The primary positive loop involves the heterodimerization of CLOCK and BMAL1 proteins,

which activate the transcription of numerous clock-controlled genes, including their own

repressors (Period and Cryptochrome) and the Rev-erb genes.[1][2][3]
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SR9011 hydrochloride exerts its effect by directly binding to and activating REV-ERBα and

REV-ERBβ.[4][5] Once activated, REV-ERBα acts as a potent transcriptional repressor of

Bmal1. This is achieved through the following signaling pathway:

Activation: SR9011 binds to the REV-ERBα protein.

DNA Binding: The activated REV-ERBα/SR9011 complex translocates to the nucleus and

binds to specific DNA sequences known as ROR response elements (ROREs) within the

Bmal1 promoter.[1][2]

Co-repressor Recruitment: Upon binding to the RORE, REV-ERBα recruits a co-repressor

complex, which includes Nuclear Receptor Co-repressor (NCoR) and Histone Deacetylase 3

(HDAC3).[1][2][6]

Transcriptional Repression: This complex alters the chromatin structure, leading to the

repression of Bmal1 gene transcription, and consequently, a reduction in BMAL1 mRNA and

protein levels.[2][6]

This repressive action is a critical part of the secondary feedback loop that stabilizes the

circadian oscillator.[1] By targeting REV-ERBα, SR9011 effectively strengthens this repressive

arm, leading to a direct and measurable decrease in Bmal1 expression.
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Caption: Signaling pathway of SR9011-mediated Bmal1 repression.
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Quantitative Data on Bmal1 Suppression
The inhibitory effect of SR9011 on Bmal1 expression has been quantified across various

experimental models. The data consistently demonstrate a dose-dependent repression of

Bmal1.
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Model System
SR9011
Concentration

Treatment
Duration

Effect on
Bmal1
Expression

Reference

HEK293 Cells IC₅₀ = 620 nM Not Specified

Potent

suppression of

transcription from

a Bmal1

promoter-driven

luciferase

reporter.

[7][8]

HepG2 Cells Not Specified Not Specified

Suppressed

BMAL1 mRNA

expression in a

REV-ERBα/β-

dependent

manner.

[7][8]

Primary Rat

Microglia
5 µM

0, 6, 12, 18, 24

hours

Disrupted the

rhythmic

expression of

Bmal1 and

exerted a

significant

inhibitory effect.

[9][10]

Mouse

Hypothalamus

100 mg/kg

(single i.p.

injection)

24 hours

Caused a left

shift in the phase

of the circadian

expression

pattern.

[7]

Mouse Liver

100 mg/kg

(single i.p.

injection)

24 hours

Circadian

expression

pattern was

largely

unaffected.

[7]
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Key Experimental Protocols
Reproducing the effects of SR9011 on Bmal1 expression requires precise experimental design.

Below are detailed methodologies derived from published studies.

This assay directly measures the ability of SR9011 to repress transcription from the Bmal1

promoter.

Cell Line: Human Embryonic Kidney (HEK293) cells are commonly used due to their high

transfection efficiency.

Plasmids:

An expression vector for full-length human REV-ERBα.

A reporter plasmid containing the firefly luciferase gene under the control of the murine

Bmal1 promoter.

A control plasmid (e.g., Renilla luciferase) for normalization of transfection efficiency.

Transfection: Co-transfect HEK293 cells with the three plasmids using a standard lipid-based

transfection reagent.

Treatment: After 24 hours, replace the medium with fresh medium containing various

concentrations of SR9011 hydrochloride or vehicle (DMSO).

Incubation: Incubate cells for an additional 24 hours.

Lysis and Measurement: Lyse the cells and measure both firefly and Renilla luciferase

activity using a dual-luciferase reporter assay system.

Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot

the normalized data against the log of SR9011 concentration to determine the IC₅₀ value.[7]

This protocol quantifies the effect of SR9011 on endogenous Bmal1 mRNA levels in cultured

cells.

Cell Culture and Synchronization:
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Culture primary microglia or a suitable cell line (e.g., HepG2) to confluence.

To synchronize circadian rhythms, treat cells with dexamethasone (e.g., 100 nM) for 2

hours.[9]

Treatment: Remove the synchronization medium and add fresh medium containing SR9011

(e.g., 5 µM) or vehicle (DMSO).

Time Course: Harvest cells at multiple time points over a 24-hour period (e.g., 0, 6, 12, 18,

24 hours) to assess effects on circadian oscillation.

RNA Extraction: Isolate total RNA from harvested cells using a commercial kit (e.g., RNeasy)

and quantify its concentration and purity.

cDNA Synthesis: Reverse transcribe an equal amount of RNA (e.g., 1 µg) into cDNA using a

reverse transcriptase kit.

Quantitative PCR (qPCR):

Perform qPCR using cDNA, a suitable qPCR master mix (e.g., SYBR Green), and primers

specific for Bmal1 and a stable housekeeping gene (e.g., Gapdh, Actb).

Run the reaction on a real-time PCR cycler.

Data Analysis: Calculate the relative expression of Bmal1 mRNA normalized to the

housekeeping gene using the ΔΔCt method.
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Workflow for Bmal1 mRNA Quantification via RT-qPCR
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Caption: Experimental workflow for analyzing SR9011's effect on Bmal1 mRNA.
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Conclusion and Implications
SR9011 hydrochloride serves as a selective and potent modulator of the core clock

machinery through its agonistic action on REV-ERBα/β. Its ability to robustly repress Bmal1

transcription provides a direct mechanism to alter circadian rhythmicity in both central and

peripheral tissues. The quantitative data and established protocols outlined in this guide offer a

solid foundation for researchers investigating the downstream consequences of clock

modulation. For drug development professionals, understanding this fundamental interaction is

crucial for exploring the therapeutic potential of REV-ERB agonists in metabolic diseases,

sleep disorders, and other conditions linked to circadian disruption.[3][5][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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